![molecular formula C17H19FN4O B2436987 1-(tert-butyl)-6-(4-fluorobenzyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one CAS No. 1171762-64-3](/img/structure/B2436987.png)
1-(tert-butyl)-6-(4-fluorobenzyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(tert-butyl)-6-(4-fluorobenzyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound belongs to the pyrazolopyridazine family and has been studied for its unique chemical properties and mechanisms of action.
Scientific Research Applications
Hydrogen-Bonded Structures and Supramolecular Aggregation
- Studies on related pyrazolo[3,4-d]oxazine and pyrazolo[3,4-b]pyridine derivatives have shown diverse hydrogen-bonded structures and supramolecular aggregations. These structures range from simple chains to complex three-dimensional frameworks, demonstrating the molecule's potential in forming varied molecular architectures (Castillo, Abonía, Cobo, & Glidewell, 2009) (Trilleras, Cruz, Cobo, Low, & Glidewell, 2008).
Synthesis and Characterization
- Novel pyridazinone derivatives have been synthesized and characterized, showing the versatility of such compounds in forming new molecular structures. This includes the examination of inhibitory activity against cancer cells, indicating potential therapeutic applications (Qin et al., 2020).
Reactivity and Chemical Interactions
- Investigations into the reactivity of similar compounds under various conditions have provided insights into their chemical behavior. This includes the study of reactions with carboxylic acids and the formation of amides, which is crucial for understanding their potential in chemical synthesis (Mironovich & Shcherbinin, 2014).
Molecular Constitutions and Crystal Structures
- The molecular constitution and crystal structures of related compounds have been explored, revealing insights into their structural diversity and potential applications in material science (Cruz, Trilleras, Cobo, Low, & Glidewell, 2008).
GPR39 Agonists and Kinase Inhibitors
- Certain kinase inhibitors have been identified as novel GPR39 agonists, expanding the potential applications of these compounds in pharmacology and as possible therapeutic agents (Sato, Huang, Kroeze, & Roth, 2016).
Synthesis of Derivatives and Intermediates
- The synthesis of new derivatives and intermediates highlights the compound's significance in the development of more complex chemical entities. This is pivotal for further pharmaceutical and chemical research (Kasımoğulları, Zengin, Maden, Mert, & Kazaz, 2010).
Electrochemical Properties
- Research into the electrochemical properties of fluorinated hydrazino-pyrazoles, related to the compound , in ionic liquids, provides valuable insights into their potential applications in electrochemistry and sustainable chemistry methods (Costea, Fafilek, & Kronberger, 2014).
properties
IUPAC Name |
1-tert-butyl-6-[(4-fluorophenyl)methyl]-4-methylpyrazolo[3,4-d]pyridazin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN4O/c1-11-14-9-19-22(17(2,3)4)15(14)16(23)21(20-11)10-12-5-7-13(18)8-6-12/h5-9H,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNAMUGMCYOCUOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.